1,3-dimethyl-5-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-1H-pyrazolo[3,4-d][1,3]thiazole

• IUPAC Name: 1,3-dimethyl-5-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]pyrazolo[3,4-d][1,3]thiazole
• InChI: InChI=1S/C15H20N6S2/c1-10-13-14(19(3)18-10)17-15(23-13)21-6-4-20(5-7-21)8-12-9-22-11(2)16-12/h9H,4-8H2,1-3H3
• InChI Key: BYFXPRRILFRYBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)N3CCN(CC3)CC4=CSC(=N4)C)C
• Molecular Formula: C15H20N6S2
• Molecular Weight: 348.5 g/mol

Description

Introduction :The compound "1,3-dimethyl-5-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}-1H-pyrazolo[3,4-d][1,3]thiazole" is a complex heterocyclic structure that includes several functional groups. The information for this specific compound is extrapolated from studies on related chemical entities due to the scarcity of direct research.

Synthesis Analysis :The synthesis of similar compounds involves multiple steps, typically starting from base heterocyclic compounds like pyrazoles, piperazines, and thiazoles. For example, the synthesis of 1,3,4-thiadiazoles and thiazoles often starts from basic skeletal structures and involves reactions with various reagents like hydrazonoyl chlorides and halo ketones to introduce different substituents and form the desired products (Eldin, 1999).

Molecular Structure Analysis :The molecular and crystal structures of compounds similar to the one , such as dimethylisothiazolopyridines, have been determined by techniques like X-ray crystallography. These structures often show how different substituents affect the overall conformation and electronic distribution of the molecule (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties :Related compounds exhibit various chemical behaviors depending on their functional groups and structure. For example, reactions of substituted thiourea with hydrazonoyl chlorides and halo ketones lead to the formation of 1,3,4-thiadiazoles and thiazoles, showing how different reagents can modify the heterocyclic frameworks (Eldin, 1999).

Physical Properties Analysis :The physical properties such as melting points, boiling points, solubility, and crystal structure are crucial for understanding the compound's behavior under different conditions. For closely related compounds, properties like crystalline structure and solubility have been assessed, providing insights into how structural differences impact these properties (Karczmarzyk & Malinka, 2004).

Scientific Research Applications

Anticancer Potential

A series of polyfunctional substituted 1,3-thiazoles, including compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle, have been evaluated for their anticancer activity. These compounds were tested in vitro on 60 cell lines of various cancers, including lungs, kidneys, CNS, ovaries, prostate, and breast cancer, epithelial cancer, leukemia, and melanoma. Compounds with piperazine substituents showed significant efficacy, highlighting the role of such structures in developing potential anticancer therapies (Turov, 2020).

Antimicrobial and Antibiofilm Activities

Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized and evaluated for their antibacterial and biofilm inhibition activities. These compounds showed potent antibacterial efficacies and biofilm inhibition activities against various bacterial strains, including E. coli, S. aureus, and S. mutans, demonstrating their potential as new antimicrobial agents (Mekky & Sanad, 2020).

Biological Evaluation

Another study synthesized thiazolidinone derivatives incorporating a pyridin-2-yl-piperazine moiety, which were evaluated for their antimicrobial activity against various bacteria and fungi. This study highlights the structural versatility and biological relevance of compounds featuring piperazine and thiazole moieties, underscoring their utility in designing new antimicrobial agents (Patel et al., 2012).

Molecular Structure and Activity Relationship

The molecular structure investigations of new s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties have been conducted, shedding light on the intermolecular interactions and electronic properties critical for their biological activities. This research provides foundational knowledge for understanding the relationship between molecular structure and activity, essential for the rational design of new compounds with enhanced biological efficacy (Shawish et al., 2021).